Cas no 2091822-97-6 (1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one)

• Product Name: 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one
• CAS No: 2091822-97-6
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5938385
• PubChem ID: 131440872
• Update Time: 2025-05-25

1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1,8-diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one
• EN300-6356778
• 2091822-97-6
• 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one

• Inchi： 1S/C12H22N2O/c1-10(2)11(15)14-9-3-4-12(14)5-7-13-8-6-12/h10,13H,3-9H2,1-2H3
• InChI Key： HHBMSXPUMCGMML-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1CCCC21CCNCC2

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one

Research Brief on 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one (CAS: 2091822-97-6)

In recent years, the compound 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one (CAS: 2091822-97-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including its spirocyclic core and ketone functionality, make it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high selectivity and potency as an inhibitor of certain kinases involved in inflammatory pathways. The researchers employed a combination of computational modeling and structure-activity relationship (SAR) studies to optimize the compound's binding affinity and pharmacokinetic profile.

Another significant advancement was reported in a 2024 study in ACS Chemical Biology, where the compound was investigated for its role in targeting G protein-coupled receptors (GPCRs). The findings revealed that 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one acts as an allosteric modulator, offering a novel approach to GPCR-targeted therapies with reduced side effects compared to traditional orthosteric ligands. This research highlights the compound's potential in treating neurological disorders and metabolic diseases.

In addition to its therapeutic applications, the compound has also been explored for its utility in chemical biology tools. A recent publication in Nature Chemical Biology (2023) described the use of 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one as a photoaffinity probe to study protein-ligand interactions in live cells. This innovative approach provides valuable insights into the dynamic behavior of target proteins and their interactions with small molecules.

Despite these promising developments, challenges remain in the clinical translation of 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is focused on derivatization strategies and formulation optimization to overcome these hurdles.

In conclusion, 1-{1,8-Diazaspiro[4.5]decan-1-yl}-2-methylpropan-1-one (CAS: 2091822-97-6) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural attributes and diverse pharmacological activities make it a valuable candidate for further investigation. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its potential in combination therapies and personalized medicine.